Cas no 2225141-61-5 (1-(1,3-thiazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(1,3-thiazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2225141-61-5
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 4787142
• PubChem ID: 136576401
• Update Time: 2025-11-06

1-(1,3-thiazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 1-(1,3-Thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 1-(1,3-thiazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C10H11NO2S/c12-9(13)8-6-1-2-10(8,3-6)7-4-11-5-14-7/h4-6,8H,1-3H2,(H,12,13)
• InChI Key： MTHVGOHPFBEPEU-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C12CCC(C1)C2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4

Additional information on 1-(1,3-thiazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid

Exploring the Potential of 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2225141-61-5) in Modern Chemistry

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2225141-61-5) has emerged as a compound of significant interest. This bicyclic derivative, featuring a thiazole moiety, offers unique structural properties that make it a promising candidate for various applications, particularly in pharmaceutical research. The compound's distinct molecular architecture, combining a bicyclo[2.1.1]hexane scaffold with a carboxylic acid functional group, provides a versatile platform for further chemical modifications and biological evaluations.

The 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid structure is characterized by its rigid bicyclic core, which enhances its potential as a building block in drug design. The presence of the thiazole ring, a heterocycle known for its bioactivity, further amplifies its relevance in targeting various biological pathways. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, given the increasing demand for novel small-molecule therapeutics in areas such as oncology, neurology, and infectious diseases.

One of the key advantages of 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid lies in its synthetic accessibility. The compound can be efficiently prepared through well-established organic synthesis routes, making it an attractive intermediate for medicinal chemists. Its carboxylic acid group allows for straightforward derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies, where rapid exploration of chemical space is essential.

The pharmaceutical industry's growing focus on fragment-based drug discovery has brought additional attention to compounds like 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid. Its moderate molecular weight and balanced physicochemical properties make it an ideal fragment for screening against biological targets. Recent trends in drug development emphasize the importance of three-dimensional molecular frameworks, and this compound's bicyclo[2.1.1]hexane core provides precisely such three-dimensionality, potentially offering improved target engagement compared to flat aromatic systems.

Beyond pharmaceutical applications, 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid has shown promise in materials science. The combination of its rigid structure and functional groups makes it a potential candidate for designing novel polymers or supramolecular assemblies. Researchers are exploring its use in creating advanced materials with specific mechanical or electronic properties, particularly in the development of organic electronic devices and sensors.

The compound's stability under various conditions is another noteworthy aspect. Preliminary studies suggest that 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid maintains its integrity across a range of pH values and temperatures, which is crucial for both storage and application purposes. This stability profile enhances its potential for industrial-scale production and commercialization, addressing a common challenge in the translation of novel chemical entities from laboratory to market.

Current research trends indicate growing interest in the structure-activity relationships of bicyclic compounds like 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid. Computational chemistry approaches, including molecular docking and dynamics simulations, are being employed to predict its interactions with various biological targets. These in silico methods, combined with experimental validation, are accelerating the understanding of this compound's potential applications while reducing development costs and timelines.

The environmental profile of 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid is also under investigation, as sustainability becomes a paramount concern in chemical development. Early assessments suggest that the compound may offer advantages in terms of biodegradability compared to some traditional pharmaceutical intermediates, aligning with the industry's push toward greener chemistry practices. This aspect is particularly relevant given increasing regulatory pressures and consumer demand for environmentally friendly products.

As the scientific community continues to explore the potential of 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid, its role in addressing current healthcare challenges becomes increasingly apparent. The compound's unique features position it as a valuable tool in the development of next-generation therapeutics, particularly in areas requiring novel chemical scaffolds to overcome resistance mechanisms or improve drug specificity. With ongoing research and development, this molecule may soon transition from a promising chemical entity to a key component in innovative pharmaceutical solutions.

The future outlook for 1-(1,3-thiazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid appears bright, with potential applications extending beyond its current scope. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound may find utility in diverse fields ranging from agrochemicals to specialty materials. Its combination of synthetic accessibility, structural novelty, and functional versatility makes it a compelling subject for continued investigation in both academic and industrial settings.